Cas no 1095081-89-2 (3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde)

• Product Name: 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde
• CAS No: 1095081-89-2
• MF: C₉H₄Cl₂OS
• MW: 231.098459243774
• CID: 1095372
• PubChem ID: 73554822
• Update Time: 2025-05-20

3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde
• 3,5-dichloro-1-benzothiophene-2-carbaldehyde
• 3,5-dichlorobenzo[b]thio-phene-2-carbaldehyde
• CS-0440828
• SCHEMBL3222046
• YPDUJMDLEOSCHO-UHFFFAOYSA-N
• 1095081-89-2

• Inchi： 1S/C9H4Cl2OS/c10-5-1-2-7-6(3-5)9(11)8(4-12)13-7/h1-4H
• InChI Key： YPDUJMDLEOSCHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC2C=CC(=CC=21)Cl

Computed Properties

• Exact Mass: 229.936
• Monoisotopic Mass: 229.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde

Comprehensive Overview of 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde (CAS No. 1095081-89-2)

3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde (CAS No. 1095081-89-2) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and material science research. This compound belongs to the benzo[b]thiophene family, characterized by a fused aromatic ring system that enhances its reactivity and utility in synthetic chemistry. The presence of dichloro substituents at the 3 and 5 positions, along with a carbaldehyde functional group, makes it a versatile intermediate for designing advanced molecules.

In recent years, the demand for heterocyclic compounds like 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde has surged due to their role in developing drug candidates and functional materials. Researchers are particularly interested in its potential applications in organic electronics, where its conjugated system can contribute to charge transport properties. Additionally, its aldehyde group offers a reactive site for further derivatization, enabling the synthesis of complex scaffolds for medicinal chemistry.

The synthesis of 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde typically involves multi-step reactions, including halogenation and formylation of the benzo[b]thiophene core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These innovations align with the growing trend of green chemistry, where researchers aim to minimize waste and energy consumption.

From a pharmaceutical perspective, this compound has garnered attention for its potential as a building block in kinase inhibitors and anti-inflammatory agents. Its structural motif is frequently found in molecules targeting cancer pathways and neurodegenerative diseases, addressing critical healthcare challenges. The bioisosteric replacement strategy often employs such heterocycles to optimize drug-like properties, including solubility and metabolic stability.

In the field of material science, 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde is investigated for its role in developing organic semiconductors and luminescent materials. Its ability to form π-stacked assemblies makes it valuable for designing OLEDs (Organic Light-Emitting Diodes) and sensors. These applications are particularly relevant in the era of flexible electronics and wearable technology, where lightweight and efficient materials are in high demand.

Quality control and analytical characterization of 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with industry standards and facilitate its use in high-throughput screening and combinatorial chemistry. The compound’s stability under various conditions is also a key consideration for storage and handling protocols.

As the scientific community continues to explore sustainable synthesis and novel applications, 3,5-Dichlorobenzo[b]thiophene-2-carbaldehyde remains a compound of significant interest. Its integration into AI-driven drug discovery platforms and computational modeling further highlights its relevance in modern research. For those seeking detailed technical data or custom synthesis options, consulting specialized suppliers and databases is recommended.